Cas no 57379-41-6 ((4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride)

• Product Name: (4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride
• CAS No: 57379-41-6
• MF: C₁₃H₂₆ClN
• MW: 231.805243015289
• CID: 1604157
• PubChem ID: 6453471
• Update Time: 2025-04-21

(4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• (4aR,5S,8aS)-5-methyl-2-(1-methylethyl)decahydroquinoline hydrochloride
• (4aR,5S,8aS)-5-methyl-2-propan-2-yl-1,2,3,4,4a,5,6,7,8,8a-decahydroquinoline,hydrochloride
• 57379-41-6
• Quinoline, decahydro-5-methyl-2-(1-methylethyl)-, hydrochloride, (2alpha,4abeta,5beta,8abeta)-
• DTXSID40972878
• 5-Methyl-2-(propan-2-yl)decahydroquinoline--hydrogen chloride (1/1)

• Inchi： 1S/C13H25N.ClH/c1-9(2)12-8-7-11-10(3)5-4-6-13(11)14-12;/h9-14H,4-8H2,1-3H3;1H/t10-,11+,12?,13-;/m0./s1
• InChI Key： JUXLJPAMEBFMFX-GLVXJBSGSA-N
• SMILES： Cl.N1C(C(C)C)CC[C@@H]2[C@@H](C)CCC[C@H]12

Computed Properties

• Exact Mass: 231.17558
• Monoisotopic Mass: 231.175378
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12

Experimental Properties

• Boiling Point: 257.2°C at 760 mmHg
• Flash Point: 107.9°C
• PSA: 12.03